Cas no 876728-42-6 (4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid)
876728-42-6 structure
Product Name:4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid
CAS No:876728-42-6
MF:C12H11F3N2O2
MW:272.223153352737
MDL:MFCD07397470
CID:710005
PubChem ID:6494232
Update Time:2025-04-19
4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)-
- 4-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid
- 4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid
- 4-[2-(trifluoromethyl)benzimidazol-1-yl]butanoic acid
- 4-[2-(trifluoromethyl)benzimidazolyl]butanoic acid
- HMS1699O02
- AQ-086/43383834
- MFCD07397470
- 876728-42-6
- FT-0645021
- 4-(2-(Trifluoromethyl)-1H-benzo[d]imidazol-1-yl)butanoic acid
- A842331
- 4-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid, AldrichCPR
- MS-22439
- 4-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butanoic acid
- 4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl-]butanoic acid
- CS-0319279
- AKOS000283103
- DTXSID30424639
- DB-057015
- 4-[2-(trifluoromethyl)-1,3-benzodiazol-1-yl]butanoic acid
- 4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid
-
- MDL： MFCD07397470
- Inchi： 1S/C12H11F3N2O2/c13-12(14,15)11-16-8-4-1-2-5-9(8)17(11)7-3-6-10(18)19/h1-2,4-5H,3,6-7H2,(H,18,19)
- InChI Key： HQUSGKZLJZMIHU-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=CC=CC=2N1CCCC(=O)O)(F)F
Computed Properties
- Exact Mass: 272.07700
- Monoisotopic Mass: 272.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 143 °C
- Boiling Point: 401.2±45.0 °C at 760 mmHg
- Flash Point: 196.5±28.7 °C
- Refractive Index: 1.551
- PSA: 55.12000
- LogP: 2.91990
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 25
- Safety Instruction： 45
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T901605-10mg |
4-[2-(Trifluoromethyl)-1h-benzimidazol-1-yl]butanoic Acid |
876728-42-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901605-50mg |
4-[2-(Trifluoromethyl)-1h-benzimidazol-1-yl]butanoic Acid |
876728-42-6 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T901605-100mg |
4-[2-(Trifluoromethyl)-1h-benzimidazol-1-yl]butanoic Acid |
876728-42-6 | 100mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB226437-1 g |
4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid, 95%; . |
876728-42-6 | 95% | 1 g |
€172.30 | 2023-07-20 | |
| abcr | AB226437-1g |
4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid, 95%; . |
876728-42-6 | 95% | 1g |
€185.00 | 2025-02-19 | |
| A2B Chem LLC | AD91251-10mg |
1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)- |
876728-42-6 | 95% | 10mg |
$225.00 | 2024-04-19 | |
| A2B Chem LLC | AD91251-20mg |
1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)- |
876728-42-6 | 95% | 20mg |
$237.00 | 2024-04-19 | |
| A2B Chem LLC | AD91251-50mg |
1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)- |
876728-42-6 | 95% | 50mg |
$268.00 | 2024-04-19 | |
| A2B Chem LLC | AD91251-100mg |
1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)- |
876728-42-6 | 95 | 100mg |
$275.00 | 2024-04-19 | |
| A2B Chem LLC | AD91251-250mg |
1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)- |
876728-42-6 | 95 | 250mg |
$313.00 | 2024-04-19 |
4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
876728-42-6 (4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
